2-((5-(4-(2-(1H-indol-3-yl)acetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[[5-[4-[2-(1H-indol-3-yl)acetyl]piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H20N6O2S2/c19-15(25)11-27-18-22-21-17(28-18)24-7-5-23(6-8-24)16(26)9-12-10-20-14-4-2-1-3-13(12)14/h1-4,10,20H,5-9,11H2,(H2,19,25)
• InChI Key: NFCYVVMLCLTQGI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(S2)SCC(=O)N)C(=O)CC3=CNC4=CC=CC=C43
• Molecular Formula: C18H20N6O2S2
• Molecular Weight: 416.5 g/mol
• CAS No.: 1105197-67-8

Description

This compound is a 1,3,4-thiadiazole derivative characterized by a piperazine ring substituted with a 2-(1H-indol-3-yl)acetyl group and a thioacetamide side chain. The 1,3,4-thiadiazole core is a nitrogen-sulfur heterocycle known for its bioisosteric properties and pharmacological versatility, particularly in anticancer and enzyme inhibition applications .

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors. These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.

Mode of Action

For example, some indole derivatives have been found to inhibit tubulin polymerization, a process crucial for cell division. This suggests that this compound may interact with its targets to disrupt normal cellular processes, leading to various downstream effects.

Biochemical Pathways

For instance, some indole derivatives have been found to inhibit the polymerization of tubulin, a key protein involved in cell division. This could potentially disrupt the normal cell cycle and lead to cell death.

Result of Action

For example, some indole derivatives have been found to induce cell apoptosis, arrest cells in the G2/M phase, and inhibit the polymerization of tubulin.

Biological Activity

The compound 2-((5-(4-(2-(1H-indol-3-yl)acetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide is a synthetic molecule that incorporates various pharmacologically relevant moieties, including indole, piperazine, and thiadiazole. This combination suggests potential for diverse biological activities, particularly in the realms of anticancer, antimicrobial, and neuropharmacological applications.

Anticancer Activity

Research has indicated that compounds containing indole and thiadiazole moieties exhibit significant anticancer properties. For instance, studies have shown that derivatives of thiadiazoles can inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.

A study by demonstrated that similar compounds exhibited IC50 values ranging from 10 to 50 µM against various cancer cell lines. This suggests that our compound may also possess similar anticancer efficacy.

Antimicrobial Activity

Thiadiazole derivatives are known for their antimicrobial properties. In a comparative study, compounds with thiadiazole structures were tested against various bacterial strains. The results indicated that these compounds had minimum inhibitory concentrations (MIC) ranging from 32 to 128 µg/mL against both Gram-positive and Gram-negative bacteria .

Compound Type	MIC (µg/mL)	Bacterial Strain
Thiadiazole Derivative	32 - 128	Staphylococcus aureus
Thiadiazole Derivative	64 - 256	Escherichia coli

Neuropharmacological Activity

Piperazine derivatives have been extensively studied for their neuropharmacological effects. The incorporation of piperazine in our compound may enhance its ability to interact with neurotransmitter receptors. A study highlighted the dual inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are crucial targets in Alzheimer's disease treatment . The compound exhibited IC50 values of 12.8 µM for AChE and 53.1 µM for BChE.

Case Studies

• Indole-based Compounds : A case study involving indole derivatives showed promising results in inhibiting cancer cell lines with IC50 values as low as 15 µM , indicating a strong potential for our compound in cancer therapy .
• Thiadiazole Derivatives : Another research focused on thiadiazoles demonstrated significant antimicrobial activity against resistant strains of bacteria, with some compounds showing MIC values lower than 64 µg/mL .

Structure-Activity Relationship (SAR)

The biological activity of the compound can be attributed to its structural components:

• Indole Moiety : Known for its role in anticancer activity.
• Piperazine Ring : Enhances interaction with neurotransmitter systems.
• Thiadiazole Group : Contributes to antimicrobial properties.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Structural Analogues with Modified Substituents

The following compounds share the 1,3,4-thiadiazole backbone but differ in substituents, leading to varied biological activities:

Compound Name/ID	Key Substituents	Biological Activity	Reference
Target Compound	Piperazine-2-(1H-indol-3-yl)acetyl, thioacetamide	Not explicitly reported (structural analysis suggests anticancer/enzyme inhibition)
N-(5-Ethyl-1,3,4-thiadiazol-2-yl)-2-((5-(p-tolylamino)-1,3,4-thiadiazol-2-yl)thio)acetamide (4y)	Ethyl-thiadiazole, p-tolylamino-thiadiazole	IC₅₀: 0.084 ± 0.020 mmol L⁻¹ (MCF-7), 0.034 ± 0.008 mmol L⁻¹ (A549)
N-(4-Chlorophenyl)-2-[(5-((4-nitrophenyl)amino)-1,3,4-thiadiazol-2-yl)thio]acetamide (3)	4-Chlorophenyl, 4-nitrophenylamino	Akt inhibition (92.36%), apoptosis induction in C6 glioma cells
egalognastat	Piperazine-(1S)-1-(2H-1,3-benzodioxol-5-yl)ethyl	O-GlcNAcase enzyme inhibition
N-(5-((4-Chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2-(5-isopropyl-2-methylphenoxy)acetamide (5e)	4-Chlorobenzylthio, isopropyl-methylphenoxy	No direct activity reported; structural similarity suggests antimicrobial potential

Pharmacological Profiles

• Anticancer Activity :

  • Compound 4y outperforms cisplatin in cytotoxicity against breast (MCF-7) and lung (A549) cancer cells, likely due to dual thiadiazole-thioacetamide motifs enhancing DNA intercalation or tubulin inhibition .
  • The target compound’s indole-piperazine-thiadiazole architecture may similarly target kinase pathways (e.g., Akt or aromatase) but lacks direct empirical validation .
• Compounds 3 and 8 inhibit Akt via π-π and hydrogen-bond interactions, suggesting the target compound’s indole moiety could mimic these effects .

Q & A

Basic: What are the critical steps and optimization strategies for synthesizing 2-((5-(4-(2-(1H-indol-3-yl)acetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide with high purity?

Answer:
The synthesis involves multi-step reactions, including:

• Protection of sensitive groups : The indole NH group may require protection (e.g., using Boc groups) to prevent undesired side reactions during coupling steps .
• Coupling agents : Use of carbodiimides (e.g., DCC) or HOBt for amide bond formation between the indole-acetylpiperazine and thiadiazole-thioacetamide moieties .
• Solvent optimization : Polar aprotic solvents like DMF or ethanol enhance reaction efficiency, while controlled temperatures (0–25°C) minimize decomposition .
• Purification : Column chromatography (silica gel, eluent: ethyl acetate/hexane) or recrystallization (using ethanol/water) ensures high purity (>95%) .

Basic: How are spectroscopic techniques (NMR, IR, MS) applied to confirm the structural identity of this compound?

Answer:

• NMR :
  • ¹H NMR : Peaks at δ 7.0–7.5 ppm (indole aromatic protons), δ 3.5–4.0 ppm (piperazine CH₂), δ 2.5–3.0 ppm (thiadiazole S-CH₂) .
  • ¹³C NMR : Carbonyl signals (amide C=O at ~170 ppm, thiadiazole C-S at ~160 ppm) .
• IR : Stretching vibrations for amide C=O (~1650 cm⁻¹) and thioether C-S (~650 cm⁻¹) .
• MS : Molecular ion peak at m/z corresponding to the molecular weight (e.g., 485 g/mol) and fragmentation patterns confirming the thiadiazole and indole moieties .

Advanced: How can researchers resolve contradictions in reported biological activity data for thiadiazole-indole hybrids?

Answer:
Contradictions may arise from:

• Assay variability : Standardize protocols (e.g., enzyme concentration, incubation time) and use orthogonal assays (e.g., fluorescence-based vs. radiometric) .
• Compound stability : Test stability in assay buffers (pH 7.4, 37°C) via HPLC to rule out degradation .
• Impurity interference : Confirm purity (>98%) using LC-MS and compare activity of purified vs. crude samples .

Advanced: What experimental approaches validate the role of the thiadiazole moiety in target binding?

Answer:

• Structure-activity relationship (SAR) : Synthesize analogs lacking the thiadiazole ring or replacing it with oxadiazole; test activity against targets (e.g., kinases) .
• Molecular docking : Simulate binding poses with targets (e.g., acetylcholinesterase) to identify hydrogen bonds between thiadiazole sulfur/N and active-site residues .
• X-ray crystallography : Co-crystallize the compound with its target to visualize direct interactions .

Advanced: How can metabolic stability and pharmacokinetic (PK) properties be evaluated preclinically?

Answer:

• In vitro assays :
  • Liver microsomes : Incubate with NADPH and monitor degradation via LC-MS/MS to calculate half-life .
  • CYP450 inhibition : Screen for interactions using fluorogenic substrates .
• In vivo PK : Administer to rodent models, collect plasma at intervals, and quantify compound levels using UPLC-MS .

Basic: What methods determine solubility and stability under physiological conditions?

Answer:

• Solubility : Shake-flask method in PBS (pH 7.4) or simulated gastric fluid (pH 1.2); quantify via UV-Vis spectroscopy .
• Stability : Accelerated stability studies (40°C/75% RH for 4 weeks) with HPLC monitoring; assess hydrolysis susceptibility in acidic/basic buffers .

Advanced: How can systematic SAR studies enhance bioactivity through indole/piperazine modifications?

Answer:

• Indole modifications : Introduce electron-withdrawing groups (e.g., -Cl, -NO₂) at the 5-position to enhance target affinity .
• Piperazine substitutions : Replace acetyl with sulfonamide or alkyl groups to improve metabolic stability .
• High-throughput screening : Test analogs against disease-relevant targets (e.g., cancer cell lines) to identify leads .

Advanced: What challenges arise in scaling up synthesis, and how are they mitigated?

Answer:

• Exothermic reactions : Use jacketed reactors for temperature control during exothermic steps (e.g., acylations) .
• Solvent volume : Optimize solvent-to-substrate ratios for cost-effective purification (e.g., switch from column chromatography to crystallization) .
• Process analytical technology (PAT) : Implement inline FTIR or Raman spectroscopy for real-time reaction monitoring .